![molecular formula C16H12INO2 B3745915 N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide](/img/structure/B3745915.png)
N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide
Overview
Description
N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide, also known as IBF, is a chemical compound that has been widely studied for its potential therapeutic applications. IBF is a member of the benzofuran class of compounds, which have been shown to possess a variety of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In
Mechanism of Action
The mechanism of action of N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in cell growth and inflammation. For example, this compound has been shown to inhibit the activity of the enzyme AKT, which is involved in cell survival and proliferation. In addition, this compound has also been shown to inhibit the activation of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has also been shown to have antioxidant and neuroprotective effects. These effects could make this compound useful in the treatment of a variety of diseases, including neurodegenerative disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide is its relatively simple synthesis method, which allows for the production of large quantities of the compound. In addition, this compound has been shown to be stable under a variety of conditions, making it a useful tool for laboratory experiments. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide. One area of interest is the development of new cancer treatments based on the compound. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Other potential future directions include the development of new synthesis methods for this compound and the exploration of its potential use in the treatment of other diseases, such as neurodegenerative disorders and viral infections.
In conclusion, this compound is a promising compound that has been shown to possess a variety of pharmacological activities. Its anti-cancer and anti-inflammatory properties, as well as its antioxidant and neuroprotective effects, make it a potential candidate for the development of new therapeutics. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Scientific Research Applications
N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its anti-cancer properties. Several studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer treatments. In addition, this compound has also been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-(4-iodo-2-methylphenyl)-1-benzofuran-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12INO2/c1-10-8-11(17)6-7-14(10)18-16(19)13-9-20-15-5-3-2-4-12(13)15/h2-9H,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOGLEQFXUYBVLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)I)NC(=O)C2=COC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12INO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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